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Compound of Interest

Compound Name: Biotin-PEG8-acid

Cat. No.: B1192322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for Biotin-
PEG8-acid in a laboratory setting. The information is compiled from available safety data

sheets and chemical properties to ensure safe usage and disposal.

Chemical Identification
Identifier Value

Product Name Biotin-PEG8-acid

Synonyms (+)-Biotin-PEG8-CH2CH2COOH, and others

CAS Number 2143964-62-7

Molecular Formula C29H53N3O12S

Molecular Weight 667.81 g/mol

Hazard Identification and Classification
Biotin-PEG8-acid is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity

and high toxicity to aquatic life.
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GHS Classification
Classification Code Description

Acute toxicity, Oral Category 4 Harmful if swallowed.[1]

Acute aquatic toxicity Category 1 Very toxic to aquatic life.[1]

Chronic aquatic toxicity Category 1
Very toxic to aquatic life with

long lasting effects.[1]

GHS Label Elements
Element Description

Pictograms
GHS07 (Exclamation Mark), GHS09

(Environment)

Signal Word Warning

Hazard Statements
H302: Harmful if swallowed.[1]H410: Very toxic

to aquatic life with long lasting effects.[1]

Precautionary Statements

Prevention:P264: Wash skin thoroughly after

handling.P270: Do not eat, drink or smoke when

using this product.P273: Avoid release to the

environment.Response:P301 + P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.P330: Rinse

mouth.P391: Collect spillage.Disposal:P501:

Dispose of contents/ container to an approved

waste disposal plant.

Toxicological Information
Specific quantitative toxicological data such as LD50 (median lethal dose) for Biotin-PEG8-
acid is not readily available in the public domain. The classification of "Acute toxicity, Oral

(Category 4)" is based on available data, though the specific studies are not cited in the

provided safety data sheets. No components of this product at levels greater than or equal to

0.1% are identified as probable, possible or confirmed human carcinogens by IARC, ACGIH,

NTP, or OSHA.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://dcchemicals.com/msds/MSDS_DC35043.html
https://dcchemicals.com/msds/MSDS_DC35043.html
https://dcchemicals.com/msds/MSDS_DC35043.html
https://dcchemicals.com/msds/MSDS_DC35043.html
https://dcchemicals.com/msds/MSDS_DC35043.html
https://www.benchchem.com/product/b1192322?utm_src=pdf-body
https://www.benchchem.com/product/b1192322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Endpoint Classification/Data

Acute Oral Toxicity Category 4 (Harmful if swallowed).

Skin Corrosion/Irritation Classified based on available data.

Serious Eye Damage/Irritation Classified based on available data.

Respiratory or Skin Sensitization Classified based on available data.

Germ Cell Mutagenicity Classified based on available data.

Carcinogenicity Not classified as a carcinogen.

Reproductive Toxicity Classified based on available data.

Specific Target Organ Toxicity (Single Exposure) Classified based on available data.

Specific Target Organ Toxicity (Repeated

Exposure)
Classified based on available data.

Aspiration Hazard Classified based on available data.

Experimental Protocols for Hazard Assessment
While specific experimental data for Biotin-PEG8-acid is not provided, the following are

summaries of standard OECD (Organisation for Economic Co-operation and Development)

guidelines that would be used to assess the acute oral and aquatic toxicity of a chemical

substance.

Acute Oral Toxicity Assessment (Based on OECD
Guideline 423)
This protocol provides a method for determining the acute oral toxicity of a substance.

Objective: To estimate the LD50 and identify the GHS hazard category.

Methodology:

Test Animals: Typically, female rats are used.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1192322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dosage: A stepwise procedure is used with a starting dose based on the substance's

properties. Usually, 3 animals are used per step.

Administration: The substance is administered orally by gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The LD50 is determined based on the number of animal deaths at different dose

levels.

Experimental Workflow for Acute Oral Toxicity Testing

Phase 1: Preparation Phase 2: Dosing and Observation Phase 3: Data Analysis

Select Test Animals (e.g., Rats) Determine Starting Dose Level Prepare Dosing Formulations Administer Substance Orally (Gavage) Observe for Clinical Signs and Mortality Record Body Weight Changes Analyze Mortality Data Estimate LD50 Value Determine GHS Hazard Classification

Click to download full resolution via product page

Caption: Workflow for OECD Guideline 423 Acute Oral Toxicity Study.

Aquatic Toxicity Assessment (Based on OECD Guideline
203: Fish, Acute Toxicity Test)
This protocol outlines a method to determine the acute toxicity of a substance to fish.

Objective: To determine the LC50 (median lethal concentration) of a substance in fish over a

96-hour period.

Methodology:

Test Organism: A standard fish species (e.g., Zebrafish or Rainbow Trout) is used.

Exposure: Fish are exposed to the test substance in a series of concentrations for 96 hours.
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Conditions: The test is conducted under controlled conditions of temperature, light, and water

quality.

Observation: Mortality is recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50 is calculated at the end of the 96-hour exposure period.

Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of

Biotin-PEG8-acid.

Handling Precautions
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage Conditions
Form Storage Temperature Additional Conditions

Powder -20°C
Keep container tightly sealed

in a cool, well-ventilated area.

In Solvent -80°C
Keep away from direct sunlight

and sources of ignition.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Biotin-PEG8-acid:

Eye/Face Protection: Safety goggles with side-shields.
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Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: Laboratory coat or impervious clothing.

Respiratory Protection: A suitable respirator should be used if dust or aerosols are

generated.

Hierarchy of Controls for Handling Biotin-PEG8-acid

Elimination/Substitution (Most Effective)

Engineering Controls (e.g., Fume Hood)

Administrative Controls (e.g., SOPs, Training)

Personal Protective Equipment (PPE) (Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure risks.

First-Aid Measures
In case of exposure, follow these first-aid procedures:
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing and shoes. Get medical

attention if symptoms occur.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Accidental Release Measures
In the event of a spill or release, follow these procedures:

Personal Precautions: Wear appropriate personal protective equipment. Evacuate personnel

to a safe area.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up:

For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place

in a suitable container for disposal.

For large spills, dike the area to contain the spill.

Stability and Reactivity
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Parameter Information

Reactivity No data available.

Chemical Stability Stable under recommended storage conditions.

Possibility of Hazardous Reactions No data available.

Conditions to Avoid Direct sunlight, sources of ignition.

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.

Hazardous Decomposition Products

Under fire conditions, may decompose and emit

toxic fumes, including carbon oxides, nitrogen

oxides, and sulfur oxides.

Disposal Considerations
Dispose of Biotin-PEG8-acid and its container in accordance with local, state, and federal

regulations. It is considered very toxic to aquatic life, so prevent its release into the

environment.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety analysis. Users should consult the original Safety Data Sheet (SDS)

provided by the manufacturer and follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1192322#safety-and-handling-of-biotin-peg8-acid-in-
the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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